Cas no 2645417-34-9 (6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2)

6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2 structure
2645417-34-9 structure
Product Name:6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
CAS No:2645417-34-9
MF:C5H6N2O
MW:115.144749164581
CID:6825911
PubChem ID:172403912
Update Time:2025-02-26

6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2 Chemical and Physical Properties

Names and Identifiers

    • 6-(methyl-d3)pyridazin-3(2H)-one-4,5-d2
    • 2645417-34-9
    • CS-24070
    • Inchi: 1S/C5H6N2O/c1-4-2-3-5(8)7-6-4/h2-3H,1H3,(H,7,8)/i1D3,2D,3D
    • InChI Key: QZWIXLPWMGHDDD-RHIBPKLGSA-N
    • SMILES: O=C1C([2H])=C([2H])C(C([2H])([2H])[2H])=NN1

Computed Properties

  • Exact Mass: 115.079396549Da
  • Monoisotopic Mass: 115.079396549Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 41.5Ų
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